Cas no 2229665-51-2 (1-ethyl-5-(2-nitroethenyl)-2,3-dihydro-1H-indole)

• Product Name: 1-ethyl-5-(2-nitroethenyl)-2,3-dihydro-1H-indole
• CAS No: 2229665-51-2
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6465795
• PubChem ID: 137727650
• Update Time: 2025-10-18

1-ethyl-5-(2-nitroethenyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-(2-nitroethenyl)-2,3-dihydro-1H-indole
• EN300-1752817
• 2229665-51-2

• Inchi： 1S/C12H14N2O2/c1-2-13-7-6-11-9-10(3-4-12(11)13)5-8-14(15)16/h3-5,8-9H,2,6-7H2,1H3/b8-5+
• InChI Key： WWZGMWDUNQHDMH-VMPITWQZSA-N
• SMILES： [O-][N+](/C=C/C1C=CC2=C(C=1)CCN2CC)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.1Ų

Additional information on 1-ethyl-5-(2-nitroethenyl)-2,3-dihydro-1H-indole

1-Ethyl-5-(2-Nitroethenyl)-2,3-Dihydro-1H-Indole: A Comprehensive Overview

The compound with CAS No. 2229665-51-2, commonly referred to as 1-Ethyl-5-(2-Nitroethenyl)-2,3-Dihydro-1H-Indole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of indole, a heterocyclic aromatic compound with a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The indole core is a fundamental structure in many natural products and bioactive molecules, making it a cornerstone in drug discovery and chemical synthesis.

The 1-Ethyl substituent in this compound introduces an ethyl group at the 1-position of the indole ring, which can influence the molecule's solubility, stability, and bioavailability. The 5-(2-Nitroethenyl) group adds a nitro-substituted vinyl moiety at the 5-position of the indole ring. This substitution pattern is particularly interesting as it introduces both electron-withdrawing and conjugation effects, which can significantly impact the electronic properties of the molecule. The 2,3-Dihydro designation indicates that the pyrrole ring is partially hydrogenated, resulting in a saturated six-membered ring fused to an aromatic benzene ring.

Recent studies have highlighted the potential of 1-Ethyl-5-(2-Nitroethenyl)-2,3-Dihydro-1H-Indole in various applications. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds with potential anti-cancer properties. The nitro group in the molecule is known to participate in redox reactions, making it a promising candidate for designing drugs that target oxidative stress-related diseases. Additionally, the ethyl group enhances lipophilicity, which is crucial for drug delivery systems aiming to improve drug penetration into cellular membranes.

From a synthetic standpoint, the preparation of this compound involves multi-step reactions that showcase the versatility of indole chemistry. Typically, the synthesis begins with an indole derivative that undergoes alkylation or substitution reactions to introduce the ethyl and nitroethenyl groups. The use of transition metal catalysts and microwave-assisted synthesis techniques has significantly streamlined these processes, making them more efficient and scalable for industrial applications.

In terms of physical properties, 1-Ethyl-5-(2-Nitroethenyl)-2,3-Dihydro-1H-Indole exhibits a melting point of approximately 140°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands due to the conjugated system formed by the indole ring and the nitroethenyl substituent. These spectral characteristics make it suitable for use in sensors and optoelectronic devices where light absorption properties are critical.

One of the most exciting developments involving this compound is its application in medicinal chemistry. Researchers have investigated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, computational studies using molecular docking have revealed that this compound can bind effectively to protein targets associated with neurodegenerative diseases such as Alzheimer's disease. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

Another area where 1-Ethyl-5-(2-Nitroethenyl)-2,3-Dihydro-1H-Indole has shown promise is in materials science. Its ability to form self-assembled monolayers on various substrates makes it a candidate for use in nanotechnology applications such as surface functionalization and catalysis. The molecule's unique electronic properties also make it an interesting candidate for organic electronics, particularly in applications requiring semiconducting materials.

In conclusion, 1-Ethyl-5-(2-Nitroethenyl)-2,3-Dihydro-1H-Indole (CAS No. 2229665-51-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its chemical structure lends itself well to modifications that can tailor its properties for specific uses. With ongoing research uncovering new potentials for this molecule, it is poised to play an increasingly important role in both academic and industrial settings.